Cas no 41159-02-8 (1,3-DITHIOLANE, 2-(p-NITROPHENYL)-)

1,3-DITHIOLANE, 2-(p-NITROPHENYL)- structure
41159-02-8 structure
Product name:1,3-DITHIOLANE, 2-(p-NITROPHENYL)-
CAS No:41159-02-8
MF:C9H9NO2S2
MW:227.303
CID:2619161
PubChem ID:38770

1,3-DITHIOLANE, 2-(p-NITROPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • DTXSID60194090
    • AB00732866-01
    • Z85926072
    • BNKRXKGMJHJTHQ-UHFFFAOYSA-N
    • BRN 4186682
    • 2-(p-Nitrophenyl)-1,3-dithiolane
    • 1,3-DITHIOLANE, 2-(p-NITROPHENYL)-
    • AKOS034636991
    • SCHEMBL10645133
    • 41159-02-8
    • Inchi: InChI=1S/C9H9NO2S2/c11-10(12)8-3-1-7(2-4-8)9-13-5-6-14-9/h1-4,9H,5-6H2
    • InChI Key: BNKRXKGMJHJTHQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 227.00747088Da
  • Monoisotopic Mass: 227.00747088Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 96.4Ų

1,3-DITHIOLANE, 2-(p-NITROPHENYL)- Related Literature

  • 1. Transdithioacetalization of acetals, ketals, oximes, enamines and tosylhydrazones catalysed by natural kaolinitic clay
    G. K. Jnaneshwara,N. B. Barhate,A. Sudalai,V. H. Deshpande,R. D. Wakharkar,A. S. Gajare,M. S. Shingare,R. Sukumar J. Chem. Soc. Perkin Trans. 1 1998 965

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